Cas no 51328-06-4 (Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-)
51328-06-4 structure
Product Name:Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-
CAS No:51328-06-4
MF:C17H12Cl2N2
MW:315.196581840515
CID:4013727
PubChem ID:19689470
Update Time:2025-04-22
Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-
- DB-090513
- HFCVDVJUZMBRQI-UHFFFAOYSA-N
- SCHEMBL8660654
- 5-(4-methylphenyl)-4,6-dichloro-2-phenylpyrimidine
- AKOS017984579
- 4,6-Dichloro-2-phenyl-5-p-tolyl-pyrimidine
- 51328-06-4
-
- Inchi: 1S/C17H12Cl2N2/c1-11-7-9-12(10-8-11)14-15(18)20-17(21-16(14)19)13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key: HFCVDVJUZMBRQI-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=NC(Cl)=C(C2=CC=C(C)C=C2)C(Cl)=N1
Computed Properties
- Exact Mass: 314.0377538Da
- Monoisotopic Mass: 314.0377538Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 25.8Ų
Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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